Cas no 868212-61-7 (4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• CAS No: 868212-61-7
• MF: C₂₅H₂₂N₄O₃S
• MW: 458.532184123993
• CID: 5901190
• PubChem ID: 2147373
• Update Time: 2025-07-18

4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• AKOS024609335
• 868212-61-7
• 4-benzyl-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
• F1750-0060
• 4-benzyl-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide
• 4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

• Inchi： 1S/C25H22N4O3S/c1-18-15-16-26-25(27-18)29-33(31,32)23-13-11-22(12-14-23)28-24(30)21-9-7-20(8-10-21)17-19-5-3-2-4-6-19/h2-16H,17H2,1H3,(H,28,30)(H,26,27,29)
• InChI Key： MJWYBQPBHJDHMJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)(=O)C1=CC=C(CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 458.14126175g/mol
• Monoisotopic Mass: 458.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

Professional Introduction to Compound with CAS No. 868212-61-7 and Product Name: 4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

The compound with the CAS number 868212-61-7 and the product name 4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound consists of a benzamide core substituted with a benzyl group at the N-position and a sulfamoylphenyl group linked to a 4-methylpyrimidin-2-yl moiety. Such a configuration suggests a high degree of specificity, which is often crucial for targeting biological pathways effectively.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The presence of the 4-methylpyrimidin-2-yl group in this compound is particularly noteworthy, as pyrimidine derivatives are well-documented for their biological activity. Pyrimidines are fundamental components of nucleic acids, and modifications at the 2-position can significantly alter their pharmacological properties. In this context, the 4-methylpyrimidin-2-yl sulfamoylphenyl moiety may contribute to the compound's ability to interact with biological targets, such as enzymes or receptors, thereby modulating cellular processes.

The sulfamoyl group is another key feature that enhances the compound's potential as a pharmacological agent. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfamoyl group into the benzamide structure in this compound could confer additional therapeutic benefits by improving binding affinity or altering metabolic stability. Such modifications are often employed in drug development to optimize pharmacokinetic profiles and enhance efficacy.

Moreover, the benzyl group at the N-position of the benzamide moiety may serve multiple purposes. It can increase lipophilicity, facilitating cellular uptake, or act as a protecting group during synthesis. The overall architecture of 4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide suggests that it has been meticulously designed to balance solubility, stability, and bioavailability—critical factors for any candidate drug molecule.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique scaffold of this compound makes it a promising candidate for such applications. PPIs play a pivotal role in numerous biological processes, and inhibiting or activating them can have therapeutic implications. The structural features of 4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide, particularly the sulfamoylphenyl group and the pyrimidine moiety, could enable it to interact with specific PPIs, thereby influencing disease pathways.

Another area of interest is the potential application of this compound in oncology research. Cancer cells often exhibit altered signaling pathways that can be targeted by small molecules. The ability of 4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide to interact with biological targets relevant to cancer biology makes it an attractive candidate for further investigation. Preclinical studies have shown that similar compounds with sulfonamide moieties can exhibit anti-proliferative effects by inhibiting key enzymes involved in cell cycle regulation or survival signaling.

The synthesis of this compound also reflects advancements in synthetic methodologies. Modern techniques allow for precise functionalization at multiple sites within a molecule, enabling chemists to tailor properties such as potency and selectivity. The synthesis of 4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide likely involved multi-step reactions, including condensation reactions to form the benzamide bond and sulfonylation reactions to introduce the sulfamoyl group. Such synthetic strategies are essential for producing complex molecules with high yields and purity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the potential activity of this compound. These approaches allow researchers to predict how a molecule might bind to its target protein based on its three-dimensional structure. Preliminary docking studies suggest that 4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide could have high affinity for certain enzymes or receptors, making it a promising lead for further experimental validation.

The development of new drugs is often a lengthy process involving extensive testing to ensure safety and efficacy. However, compounds like 4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide provide valuable starting points for drug discovery programs due to their unique chemical structures and predicted biological activities. Further research is needed to elucidate their mechanisms of action and assess their potential in vivo.

In conclusion,868212-61-7 and its corresponding product name,4-benzyl-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide, represent an exciting advancement in pharmaceutical chemistry. Their unique structural features and potential therapeutic applications make them worthy of further investigation in both academic research and industrial drug development pipelines.